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Compound of Interest

Compound Name: MDL-29951

Cat. No.: B009297 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This document provides essential, step-by-step guidance for the safe disposal of

MDL-29951, a potent NMDA receptor antagonist used in neurological research. Adherence to

these procedures is critical for minimizing risks and maintaining a safe research environment.

MDL-29951, with the chemical name 2-carboxy-4,6-dichloro-1H-indole-3-propanoic acid, is a

halogenated aromatic carboxylic acid.[1] While it may be shipped as a non-hazardous

chemical, all laboratory chemicals should be treated as potentially hazardous and disposed of

through appropriate waste streams.[2][3] The primary source of safety and disposal information

for any chemical is its Safety Data Sheet (SDS), which should be consulted before handling or

disposal.

Key Chemical and Safety Data
A summary of the key identifiers and properties of MDL-29951 is provided below for easy

reference.
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Property Value

Chemical Name
2-carboxy-4,6-dichloro-1H-indole-3-propanoic

acid

CAS Number 130798-51-5

Molecular Formula C₁₂H₉Cl₂NO₄

Molecular Weight 302.11 g/mol

Primary Hazard
Potentially hazardous laboratory chemical. For

research use only.

Storage Store in a cool, dry, well-ventilated area.

Disposal Protocol for MDL-29951
The following step-by-step protocol outlines the recommended procedure for the disposal of

MDL-29951 and its associated waste.

Waste Identification and Segregation
Treat all MDL-29951 waste as hazardous chemical waste. This includes pure compound,

contaminated solutions, and any materials used for handling and cleanup (e.g., gloves,

weighing paper, pipette tips).

Segregate MDL-29951 waste into a designated container for halogenated organic

compounds.[4][5] Do not mix with non-halogenated waste streams. Incompatible chemicals

can react violently or produce hazardous gases.[6]

Aqueous solutions containing MDL-29951 should be collected in a separate, compatible

container and should not be disposed of down the drain.[7][8]

Container and Labeling Requirements
Use a compatible, leak-proof container for waste collection. The container must be in good

condition with a secure, screw-top cap.

Clearly label the waste container. The label should include:
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The words "Hazardous Waste"

The full chemical name: "MDL-29951 (2-carboxy-4,6-dichloro-1H-indole-3-propanoic acid)"

The approximate concentration and quantity of the waste.

The date when the first waste was added to the container.

Keep the waste container closed at all times, except when adding waste.[2]

Storage of Chemical Waste
Store the waste container in a designated Satellite Accumulation Area (SAA).[6][7][9] This

area should be at or near the point of waste generation and under the control of laboratory

personnel.

Ensure secondary containment is in place to capture any potential leaks or spills.

Store the waste container away from incompatible materials, such as strong bases or

oxidizing agents.

Disposal Request and Pickup
Follow your institution's specific procedures for hazardous waste pickup. This typically

involves submitting a request to your Environmental Health and Safety (EHS) department.

Do not allow hazardous waste to accumulate in the laboratory for an extended period.

Adhere to your institution's limits on the volume and storage time of waste in an SAA.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of MDL-
29951.
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MDL-29951 Disposal Workflow

Start: MDL-29951 Waste Generated

Consult MDL-29951 Safety Data Sheet (SDS)

Identify Waste Type
(Solid, Liquid, Contaminated Material)

Is the waste halogenated?

Place in a designated
'Halogenated Organic Waste' container

Yes

Place in a designated
'Non-Halogenated Organic Waste' container

No

Properly label the waste container
(Name, Hazards, Date)

Store in a designated
Satellite Accumulation Area (SAA)

Request pickup by
Environmental Health & Safety (EHS)

End: Proper Disposal

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe disposal of MDL-29951.
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Disclaimer: This document provides general guidance. Always consult the specific Safety Data

Sheet (SDS) for MDL-29951 and your institution's chemical hygiene and waste disposal plans

for complete and detailed instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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